4-[N-(3-chlorophenyl)formimidoyl]phenol

• Molecular Formula: C13H10ClNO
• Molecular Weight: 231.68 g/mol
• IUPAC Name: 4-[(3-chlorophenyl)iminomethyl]phenol
• InChI: InChI=1S/C13H10ClNO/c14-11-2-1-3-12(8-11)15-9-10-4-6-13(16)7-5-10/h1-9,16H
• InChI Key: GSOSBTHBURQGAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N=CC2=CC=C(C=C2)O

Description

4-[N-(3-Chlorophenyl)formimidoyl]phenol is a substituted salicylideneimine compound characterized by a phenol core structure with a formimidoyl group (-CH=N-) attached at the para position relative to the hydroxyl group. The formimidoyl nitrogen is further substituted with a 3-chlorophenyl ring. This structural configuration confers unique electronic and steric properties, making it relevant in agrochemical research, particularly in enhancing pod set and yield in crops like soybeans .

The compound’s reactivity and biological activity stem from the conjugation between the imine group and aromatic systems, which facilitates interactions with biological targets.

Comparison with Similar Compounds

Halogen Substitution on the Phenol Ring

• Compound G (4-Chloro-2-[N-(3-chlorophenyl)formimidoyl]phenol): Features a chlorine atom at position 4 of the phenol ring and a 3-chlorophenyl group on the imine nitrogen. Exhibits strong activity in enhancing soybean pod set and yield, attributed to the electron-withdrawing effect of chlorine, which stabilizes the imine bond and improves receptor binding .
• Compound H (4-Bromo-2-[N-(3-chlorophenyl)formimidoyl]phenol): Bromine replaces chlorine at position 4 of the phenol ring. Despite bromine’s larger atomic radius and higher lipophilicity, this compound shows reduced activity compared to G, likely due to steric hindrance .

Halogen Substitution on the N-Aryl Group

• Compound I (4-Chloro-2-[N-(2,5-dichlorophenyl)formimidoyl]phenol): The N-aryl group bears two chlorine atoms at positions 2 and 5. This compound demonstrates lower activity than G, possibly due to increased steric bulk or unfavorable electronic effects from the dichloro substitution .
• Fluorophenyl Analog (4-[[(4-Fluorophenyl)imino]methyl]phenol, CAS 3382-63-6): Replacing chlorine with fluorine at the para position of the N-aryl group reduces molar mass (C13H10FNO vs. C13H9ClNO) and alters electronic properties. Fluorine’s high electronegativity may enhance solubility but reduce membrane permeability, impacting bioavailability .

Substituent Position Effects

• Compound K (4-Chloro-2-[N-(3,4-dichlorophenyl)formimidoyl]phenol): Dichloro substitution at positions 3 and 4 on the N-aryl group leads to diminished activity compared to G, highlighting the importance of substituent positioning for optimal interactions .

Key Observations :

• Chlorine at position 4 of the phenol ring (Compound G) maximizes activity, while bromine (H) or dichloro substitution (I, K) reduces efficacy.
• Fluorine substitution (CAS 3382-63-6) may improve solubility but lacks the electron-withdrawing synergy seen with chlorine.

Research Findings and Implications

• Electronic Effects : Chlorine’s electron-withdrawing nature enhances the imine’s stability and interaction with plant receptors, critical for growth regulation .
• Steric Factors : Bulky substituents (e.g., bromine, dichloro groups) hinder binding, underscoring the need for balanced lipophilicity and steric accessibility.